(3-Methylbutan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine

• Molecular Formula: C10H18N2S
• Molecular Weight: 198.33 g/mol
• IUPAC Name: 3-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]butan-2-amine
• InChI: InChI=1S/C10H18N2S/c1-7(2)8(3)12-9(4)10-11-5-6-13-10/h5-9,12H,1-4H3
• InChI Key: PXPJVWXZPOPXSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NC(C)C1=NC=CS1

Description

“(3-Methylbutan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine” is a chemical compound with the following properties:

CAS Number: 1340454-83-2

Molecular Formula: CHNS

Molecular Weight: 198.33 g/mol

Preparation Methods

Synthetic Routes:: The synthetic preparation of this compound involves the reaction between 3-methylbutan-2-amine and 1-(1,3-thiazol-2-yl)propan-1-amine. The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product.

Reaction Conditions::

Solvent: Organic solvent (e.g., dichloromethane, ethanol)

Temperature: Room temperature or slightly elevated

Catalyst: None required

Industrial Production Methods:: While specific industrial production methods are not widely documented, the compound can be synthesized on a laboratory scale using the above-described route.

Chemical Reactions Analysis

Reactions::

Nucleophilic Substitution: The key reaction for its synthesis.

Other Reactions: Limited information is available, but it may undergo further transformations.

Common Reagents and Conditions::

Base-Catalyzed Nucleophilic Substitution:

Major Products:: The major product is “(3-Methylbutan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine” itself.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity.

Medicine: May have pharmacological properties.

Industry: Limited information, but it could serve as a precursor for other compounds.

Mechanism of Action

The exact mechanism of action remains to be fully elucidated. it likely interacts with specific molecular targets or pathways, leading to its observed effects.

Comparison with Similar Compounds

While detailed comparisons are scarce, “(3-Methylbutan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine” stands out due to its unique structure. Similar compounds include tris(1-benzyl-1H-1,2,3-triazol-4-yl)methyl amine and 1-(1,3-thiazol-2-yl)propan-1-amine dihydrochloride .